Cas no 13391-72-5 (Dimethyl(dimethylamino)vinylsilane)

• Product Name: Dimethyl(dimethylamino)vinylsilane
• CAS No: 13391-72-5
• MF: C₆H₁₅NSi
• MW: 129.275502443314
• MDL: MFCD01318143
• CID: 86923
• PubChem ID: 15648480
• Update Time: 2025-10-25

Dimethyl(dimethylamino)vinylsilane Chemical and Physical Properties

Names and Identifiers

• Dimethyl(dimethylamino)vinylsilane
• (Dimethylamino)dimethylvinylsilane~(Dimethylamino)vinyldimethylsilane
• 2-dimethylsilyl-N,N-dimethylethenamine
• Vinyl-dimethyl-dimethylamino-silan
• (dimethylamino)vinyldimethylsilane
• (dimethylamino)dimethylvinylsilane
• FT-0625106
• 13391-72-5
• N-[ethenyl(dimethyl)silyl]-N-methylmethanamine
• SCHEMBL610281
• G78395
• (ETHENYLDIMETHYLSILYL)DIMETHYLAMINE

• MDL： MFCD01318143
• Inchi： 1S/C6H15NSi/c1-6-8(4,5)7(2)3/h6H,1H2,2-5H3
• InChI Key： FHYTZITXNBWWNN-UHFFFAOYSA-N
• SMILES： [Si](C=C)(C)(C)N(C)C
• BRN： 2203481

Computed Properties

• Exact Mass: 129.09700
• Monoisotopic Mass: 129.097376017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Color/Form: liquid
• Density: 0,769 g/cm3
• Boiling Point: 109°C
• Flash Point: 109°C
• Refractive Index: 1.421
• PSA: 3.24000
• LogP: 1.47830
• Solubility: Can hydrolyze
• Sensitiveness: Moisture Sensitive

Dimethyl(dimethylamino)vinylsilane Security Information

• Hazardous Material transportation number：UN 2924
• Hazard Category Code： 11-34
• Safety Instruction： S16-S26-S36/37/39-S45
• HazardClass：3
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R11; R34
• Safety Term：S16;S26;S36/37/39;S45
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds N-silyl compounds

Additional information on Dimethyl(dimethylamino)vinylsilane

Introduction to Dimethyl(dimethylamino)vinylsilane (CAS No. 13391-72-5)

Dimethyl(dimethylamino)vinylsilane, a compound with the chemical formula C₈H₁₅NS, is a versatile organosilicon compound that has garnered significant attention in the field of synthetic chemistry and material science. This compound, identified by its CAS number 13391-72-5, is widely recognized for its unique structural and functional properties, making it a valuable reagent in various chemical transformations. The presence of both vinyl and amino functional groups, along with the silane moiety, endows this molecule with a high degree of reactivity and adaptability in synthetic applications.

The compound's structure consists of a vinyl group attached to a silicon atom, which is further substituted with two methyl groups and a dimethylamino group. This particular arrangement of functional groups allows Dimethyl(dimethylamino)vinylsilane to participate in a wide range of chemical reactions, including addition reactions, condensation reactions, and polymerization processes. These characteristics make it an indispensable tool in the synthesis of complex organic molecules and advanced materials.

In recent years, Dimethyl(dimethylamino)vinylsilane has been extensively studied for its potential applications in pharmaceuticals, agrochemicals, and specialty polymers. Its ability to undergo facile functionalization has made it a preferred choice for researchers looking to develop novel compounds with tailored properties. For instance, the vinyl group can be easily polymerized to form polymers with specific mechanical and thermal properties, while the amino group can be used to introduce various functionalities into the molecular structure.

One of the most intriguing aspects of Dimethyl(dimethylamino)vinylsilane is its role in cross-coupling reactions. These reactions are fundamental to modern organic synthesis and have enabled the efficient construction of complex molecular architectures. The compound's silane moiety can participate in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are crucial for the synthesis of biaryl compounds and other heterocyclic structures. These reactions have found widespread use in the pharmaceutical industry for the development of new drug candidates.

Recent advancements in the field have highlighted the importance of Dimethyl(dimethylamino)vinylsilane in the development of photoreactive materials. The compound's ability to undergo photopolymerization has been exploited to create light-sensitive coatings and adhesives. These materials are particularly useful in microelectronics and nanotechnology, where precise control over polymerization processes is essential. The incorporation of Dimethyl(dimethylamino)vinylsilane into these systems has led to significant improvements in material performance and reliability.

The compound's reactivity also extends to its use as a protecting group in peptide synthesis. The amino group can be selectively protected using Dimethyl(dimethylamino)vinylsilane derivatives, allowing for orthogonal protection-deprotection strategies. This approach is particularly valuable in peptide chemistry, where multiple functional groups need to be selectively modified during synthesis. The use of Dimethyl(dimethylamino)vinylsilane-based protecting groups has streamlined many synthetic routes and improved yields.

In addition to its synthetic applications, Dimethyl(dimethylamino)vinylsilane has been explored for its potential role in catalysis. The silane moiety can act as a ligand for transition metals, facilitating various catalytic transformations. For example, it has been used as a ligand in homogeneous catalysis for hydrofunctionalization reactions, where it helps to enhance reaction efficiency and selectivity. These catalytic systems have broad implications for industrial processes, offering more sustainable and environmentally friendly alternatives to traditional methods.

The compound's versatility is further demonstrated by its use in polymer chemistry. Dimethyl(dimethylamino)vinylsilane can be incorporated into polymer backbones to impart unique properties such as thermal stability and mechanical strength. These polymers find applications in various industries, including aerospace, automotive, and construction. The ability to tailor polymer properties through functional group incorporation makes Dimethyl(dimethylamino)vinylsilane an invaluable tool for materials scientists.

Recent research has also focused on the use of Dimethyl(dimethylamino)vinylsilane in green chemistry initiatives. Its ability to participate in catalytic cycles under mild conditions aligns well with the principles of sustainable chemistry. Researchers are exploring ways to minimize waste and energy consumption during synthetic processes by utilizing this compound as a key intermediate. These efforts are contributing to the development of more eco-friendly chemical methodologies.

The future prospects of Dimethyl(dimethylamino)vinylsilane are promising, with ongoing studies exploring new applications and synthetic strategies. As our understanding of organic chemistry continues to evolve, this compound will undoubtedly play an increasingly important role in both academic research and industrial applications. Its unique combination of reactivity and functionality makes it a cornerstone material in modern synthetic chemistry.